Cas no 65090-77-9 (Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]-)

Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]- is an organosodium compound featuring a substituted cyclopentadienyl ligand. This reagent is primarily utilized in synthetic chemistry as a strong nucleophilic and basic agent, particularly in the formation of metallocene complexes and as a precursor in organometallic reactions. The isopropyl substitution on the cyclopentadienyl ring enhances steric control, making it valuable for selective ligand coordination in catalysis. Its reactivity with transition metals enables the synthesis of tailored organometallic compounds for applications in polymerization and fine chemical production. The compound is typically handled under inert conditions due to its air- and moisture-sensitive nature.
Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]- structure
65090-77-9 structure
Product Name:Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]-
CAS No:65090-77-9
MF:C8H11Na
MW:130.162713289261
MDL:MFCD00145308
CID:501361
PubChem ID:24871629
Update Time:2025-10-15

Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]-
    • Sodium Isopropylcyclopentadienide
    • sodium,5-propan-2-ylcyclopenta-1,3-diene
    • SODIUM-I-PROPYLCYCLOPENTADIENIDE
    • [1-(1-Methylethyl)-2,4-cyclopentadien-1-yl] sodium
    • MFCD00145308
    • IWYSOVJPHUTFIM-UHFFFAOYSA-N
    • DTXSID10583819
    • 65090-77-9
    • N-AcetylHacid
    • (1-isopropylcyclopenta-2,4-dienyl)sodium
    • sodium 1-(propan-2-yl)cyclopenta-2,4-dien-1-ide
    • sodium;5-propan-2-ylcyclopenta-1,3-diene
    • (1-ISOPROPYLCYCLOPENTA-2,4-DIEN-1-YL)SODIUM
    • MDL： MFCD00145308
    • Inchi： 1S/C8H11.Na/c1-7(2)8-5-3-4-6-8;/h3-7H,1-2H3;/q-1;+1
    • InChI Key： IWYSOVJPHUTFIM-UHFFFAOYSA-N
    • SMILES： [Na+].[C-]1(C=CC=C1)C(C)C

Computed Properties

  • Exact Mass: 130.07600
  • Monoisotopic Mass: 130.07584463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 63
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 175 °C (dec.) (lit.)
  • PSA: 0.00000
  • LogP: 2.47640
  • Solubility: Not available
  • Sensitiveness: air sensitive, moisture sensitive

Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]- Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Sodium,[1-(1-methylethyl)-2,4-cyclopentadien-1-yl]- Pricemore >>

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